3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one

• IUPAC Name: 3-[[3-fluoro-4-(trifluoromethyl)phenyl]methyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C11H9F4NO2/c12-9-5-7(1-2-8(9)11(13,14)15)6-16-3-4-18-10(16)17/h1-2,5H,3-4,6H2
• InChI Key: RSJBRPNQJXVDQC-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)N1CC2=CC(=C(C=C2)C(F)(F)F)F
• Molecular Formula: C11H9F4NO2
• Molecular Weight: 263.19 g/mol

Description

3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one is a chemical compound used in scientific research. It is also known as linezolid, which is an antibiotic used to treat bacterial infections. This compound is a member of the oxazolidinone class of antibiotics and has a unique mechanism of action that makes it effective against a wide range of bacteria.

Mechanism of Action

The mechanism of action of 3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one involves the inhibition of bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome and prevents the formation of the initiation complex, thereby inhibiting protein synthesis. This unique mechanism of action makes it effective against bacteria that are resistant to other classes of antibiotics.
Biochemical and Physiological Effects:
3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one has been shown to have minimal toxicity in both animal and human studies. It is well-tolerated and does not have any significant adverse effects on biochemical or physiological parameters.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one in lab experiments is its broad-spectrum activity against Gram-positive bacteria. It is also effective against bacteria that are resistant to other classes of antibiotics. However, its use is limited by its high cost and the development of resistance in some bacterial strains.

Future Directions

There are several future directions for the use of 3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one in scientific research. One direction is the development of new oxazolidinone antibiotics with improved activity and reduced toxicity. Another direction is the study of the mechanism of action of oxazolidinone antibiotics and the identification of new targets for antibacterial drugs. Finally, the use of 3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one in combination with other antibiotics to enhance their activity against resistant bacterial strains is also a promising direction for future research.

Synthesis Methods

The synthesis of 3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one involves the reaction of 3-fluoro-4-(trifluoromethyl)benzaldehyde with ethylene glycol in the presence of a base to form the corresponding oxazolidinone. The reaction is carried out under reflux conditions, and the product is purified by recrystallization.

Scientific Research Applications

3-[3-fluoro-4-(trifluoromethyl)benzyl]-1,3-oxazolidin-2-one has been widely used in scientific research as an antibiotic. It has shown excellent activity against a wide range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). It has also been used to study the mechanism of action of oxazolidinone antibiotics and to develop new antibiotics with improved activity.